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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed examination of the properties of 3SM™
Novec™ 7500 Engineered Fluid. The information is curated for researchers, scientists, and
professionals in drug development who require a thorough understanding of this fluid for their
applications. Novec 7500, a hydrofluoroether, is recognized for its unique combination of
thermal management capabilities, environmental benefits, and material compatibility.[1][2]

Core Properties of Novec 7500

Novec 7500 is a non-flammable, colorless fluid with a wide liquid range, making it suitable for a
variety of applications, including heat transfer in the pharmaceutical and electronics industries.
[L1[2][3]1[4][5] It is chemically and thermally stable, has low toxicity, and is compatible with a
broad range of materials, including many plastics and elastomers.[1][2][4] A significant
advantage of Novec 7500 is its favorable environmental profile, characterized by zero ozone
depletion potential and a low global warming potential.[2][4][6]
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It is important to note that 3M has announced plans to phase out the production of Novec
products, including Novec 7500, by the end of 2025.[2]

General and Physical Properties

Below is a summary of the key physical and general properties of Novec 7500. These
properties are crucial for applications in heat transfer and solvent deposition.
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Property Value Notes

3-ethoxy-
Chemical Name 1112344556006

dodecafluoro-2-

(trifluoromethyl)-hexane
CAS Number 297730-93-9 [7]
Appearance Colorless Liquid [819]
Odor Odorless [819]
Molecular Weight 414 g/mol [6][7]
Boiling Point 128 °C (262 °F) at 1 atm [4115][6]
Pour Point -100 °C (-148 °F) [41151[6]
Liquid Density 1.614 g/cm3 at 25°C [41[5][6][10]
Vapor Pressure 2.1 kPa at 25°C [8][11]
Viscosity (kinematic) 0.77 cSt at 25°C [6][11]
Surface Tension 16.2 dynes/cm at 25°C [61[7]
Specific Heat 1.2 J/g°C at 25°C
Thermal Conductivity 0.069 W/m-K at 25°C [6]
Dielectric Strength >25 kV (0.1 in gap) [415]
Water Solubility <1 ppm [6]
Solubility in Water 21.3 ppbat23°C [11]
Partition Coefficient (n-
octanol/water) 275 (]
Autoignition Temperature 375 °C [11]

Environmental Properties
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The environmental characteristics of Novec 7500 are a key aspect of its utility, offering an
alternative to substances with higher environmental impact.

Property Value Notes

Ozone Depletion Potential

0 2][4]16
(ODP) [21[4][6]
Global Warming Potential 320 (100-year ITH, IPCC 2]
(GWP) 2007)
Atmospheric Lifetime 2.2 years [6]
Volatile Organic Compound

Exempt (U.S. EPA) [2][4]1[6]

(VOC)

Toxicological Properties

Novec 7500 exhibits a low toxicity profile, making it a safer option in various applications.

Property Result Notes
Acute Oral Toxicity (Rat) LD50 > 2000 mg/kg

Acute Inhalation Toxicity (Rat) 4-hr LC50 > 10,000 ppm [6]
Dermal Irritation (Rabbit) Non-irritating [6]
Eye Irritation (Rabbit) Minimally irritating [6]
Skin Sensitization (Guinea Pig)  Negative [6]
Mutagenicity (Ames Test) Negative [6]
28-Day Oral Toxicity (Rat) NOAEL 1000 mg/kg/day [6]

Experimental Protocols

The following sections provide an overview of the methodologies used to determine the key
properties of Novec 7500, based on established ASTM and OECD guidelines.
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Physical Property Determination

Boiling Point (ASTM D1120): This method determines the equilibrium boiling point of engine
coolants, which can be adapted for other liquids.[3][13][14][15][16][17] A sample is boiled under
atmospheric pressure, and the temperature of the liquid, corrected for barometric pressure, is
recorded as the boiling point.[13][14][16][17] The apparatus typically consists of a round-bottom
flask, a condenser, and a calibrated temperature measuring device.[13][14][16][17]

Density (ASTM D4052): This standard test method measures the density and relative density of
liquids using a digital density meter.[6][9][18][19] A small volume of the liquid is introduced into
an oscillating U-tube.[6][19] The instrument measures the change in the oscillation frequency of
the tube caused by the sample, which is then used to calculate the density.[6][19]

Viscosity (ASTM D2162): This practice is used for the basic calibration of master viscometers
and viscosity oil standards, which are then used to calibrate routine viscometers for measuring
kinematic viscosity.[2][10][12][20][21] The method involves a "step-up" procedure starting with
the primary standard of pure water to calibrate master viscometers, which are subsequently
used to determine the viscosity of oil standards.[12][20]

Pour Point (ISO 3016): This method determines the lowest temperature at which a petroleum
product will continue to flow when cooled under specified conditions.[22][23][24][25] The
sample is cooled at a controlled rate and examined for flow characteristics at 3°C intervals.[23]
[25] The pour point is recorded as the lowest temperature at which movement of the sample is
observed.[25]

Autoignition Temperature (ASTM E659): This test method determines the hot- and cool-flame
autoignition temperatures of a liquid chemical in air at atmospheric pressure in a uniformly
heated vessel.[1][26][27] A small, metered sample is injected into a preheated flask, and the
temperature at which ignition occurs without an external spark or flame is recorded as the
autoignition temperature.[28][29]

Toxicological and Environmental Testing

Acute Oral Toxicity (OECD 423 - Acute Toxic Class Method): This stepwise procedure uses a

small number of animals (usually rodents) to classify a substance into a toxicity category based
on mortality and moribund status.[11][30][31][32] The test involves dosing a single sex (typically
females) with a fixed dose and observing the outcome to determine the next dose level.[30][32]
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Dermal Irritation/Corrosion (OECD 404): This test evaluates the potential of a substance to
cause skin irritation or corrosion.[4][5][7][33][34] A single dose of the test substance is applied
to the skin of a laboratory animal (typically a rabbit) and the resulting skin reactions, such as
erythema and edema, are observed and scored over a period of time.[3][4][5][34]

Eye Irritation/Corrosion (OECD 405): This guideline is used to assess the potential of a
substance to cause eye irritation or damage.[35][36][37][38] A single dose of the substance is
applied to the eye of an animal (usually a rabbit), and the effects on the cornea, iris, and
conjunctiva are observed and scored at specific intervals.[35][36][37][38][39]

Skin Sensitization (OECD 406): This test determines if a substance can cause an allergic skin
reaction.[40][41][42] The Guinea Pig Maximization Test (GPMT) or the Buehler Test are
commonly used methods.[41][43][42] These tests involve an initial exposure to the substance
(induction phase) followed by a later exposure (challenge phase) to assess the allergic
response.[43][42]

Partition Coefficient (n-octanol/water) (OECD 117 - HPLC Method): This method determines
the n-octanol/water partition coefficient (Pow) using high-performance liquid chromatography
(HPLC).[3][8][44][45][46] The retention time of the substance on a reverse-phase column is
used to calculate the Pow, which indicates its hydrophobicity and potential for bioaccumulation.
[31[8][45]

Visualizing Experimental Workflows

The following diagrams illustrate logical workflows for the characterization of a chemical
substance like Novec 7500.
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Physical & Chemical Property Testing
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A high-level workflow for chemical characterization.
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:

Observe for corrosion/irritation

Corrosive effect observed?
(Terminate test)

No corrosive effect

:

Confirmatory Test: Apply to additional animals Yes

:

Observe for irritation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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